N-(2,4-dimethylphenyl)-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide

• IUPAC Name: N-(2,4-dimethylphenyl)-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide
• InChI: InChI=1S/C17H19NO4S/c1-12-4-6-15(13(2)10-12)18-23(19,20)14-5-7-16-17(11-14)22-9-3-8-21-16/h4-7,10-11,18H,3,8-9H2,1-2H3
• InChI Key: UZXOYSLPIHUHDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NS(=O)(=O)C2=CC3=C(C=C2)OCCCO3)C
• Molecular Formula: C17H19NO4S
• Molecular Weight: 333.4 g/mol

Description

N-(2,4-dimethylphenyl)-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide, also known as DBDS, is a sulfonamide compound that has gained significant attention in scientific research due to its potential therapeutic applications. DBDS is a synthetic compound that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.

Scientific Research Applications

Sulfonamides in Drug Discovery and Therapeutic Applications

• Antitumor and Antiglaucoma Agents : Sulfonamides, due to their sulfonamide moiety, have been investigated for their potential in antitumor and antiglaucoma therapies. Novel drugs such as apricoxib, a COX2 inhibitor, and pazopanib, a tyrosine kinase inhibitor, demonstrate significant antitumor activity. There is an ongoing need for novel sulfonamides that act as selective antiglaucoma drugs, targeting carbonic anhydrase II, and as antitumor agents/diagnostic tools targeting carbonic anhydrase IX/XII (Carta, Scozzafava, & Supuran, 2012).
• Antimicrobial Agents : Sulfonamide compounds are a significant class of synthetic bacteriostatic antibiotics used for the therapy of bacterial infections and other microorganisms. They are known as sulfa drugs and were the primary source of therapy against bacterial infections before the advent of penicillin. These compounds are also found in various clinically used drugs such as diuretics, carbonic anhydrase inhibitors, and antiepileptics (Gulcin & Taslimi, 2018).

Chemical Properties and Analytical Applications

• Analysis and Detection : Sulfonamides are analyzed using various techniques, including capillary electrophoresis, which reviews the methods of analysis of sulfonamides (SFAs) and covers applications in pharmaceutical dosage forms, food analysis, determinations in serum, and other biological fluids (Hoff & Kist, 2009).

Environmental Impact and Health Considerations

• Environmental Presence and Human Health Impact : The presence of sulfonamides in the environment, mainly derived from agricultural activities, has been shown to cause changes in microbial populations that could potentially be hazardous to human health. This highlights the importance of monitoring and managing the environmental impact of these compounds (Baran, Adamek, Ziemiańska, & Sobczak, 2011).

Mechanism of Action

Target of Action

N-(2,4-dimethylphenyl)-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide, also known as Amitraz, primarily targets the alpha-adrenergic system and octopamine receptors in the central nervous system . These targets play a crucial role in the regulation of neurotransmission, which is essential for the normal functioning of the nervous system.

Mode of Action

The compound interacts with its targets through agonistic activity in the alpha-adrenergic system and by binding to the octopamine receptors in the central nervous system . This interaction leads to the inhibition of the synthesis of monoamine oxidases and prostaglandins . The overexcitation caused by these interactions can lead to paralysis and death in insects .

Biochemical Pathways

The affected biochemical pathways primarily involve the alpha-adrenergic system and the octopamine receptors. The inhibition of monoamine oxidases and prostaglandins synthesis disrupts the normal functioning of these pathways, leading to overexcitation, paralysis, and death in insects .

Pharmacokinetics

It is known that the compound can pass the blood-brain barrier and induce toxicity in the central and peripheral nervous systems .

Result of Action

The molecular and cellular effects of the compound’s action primarily involve overexcitation, paralysis, and death in insects . In mammals, the compound has a lower effect and is widely used in the treatment of mite- or tick-infestation of dogs .